6,6'-(p-Phenylenebis(carbonylimino))bis(1-butylquinolinium) ditosylate
6,6'-(p-Phenylenebis(carbonylimino))bis(1-butylquinolinium) ditosylate
Brand Name:
Vulcanchem
CAS No.:
14120-88-8
VCID:
VC0077396
InChI:
InChI=1S/C34H34N4O2.2C7H8O3S/c1-3-5-19-37-21-7-9-27-23-29(15-17-31(27)37)35-33(39)25-11-13-26(14-12-25)34(40)36-30-16-18-32-28(24-30)10-8-22-38(32)20-6-4-2;2*1-6-2-4-7(5-3-6)11(8,9)10/h7-18,21-24H,3-6,19-20H2,1-2H3;2*2-5H,1H3,(H,8,9,10)
SMILES:
CCCC[N+]1=CC=CC2=C1C=CC(=C2)NC(=O)C3=CC=C(C=C3)C(=O)NC4=CC5=C(C=C4)[N+](=CC=C5)CCCC.CC1=CC=C(C=C1)S(=O)(=O)[O-].CC1=CC=C(C=C1)S(=O)(=O)[O-]
Molecular Formula:
C48H50N4O8S2
Molecular Weight:
875.1 g/mol
6,6'-(p-Phenylenebis(carbonylimino))bis(1-butylquinolinium) ditosylate
CAS No.: 14120-88-8
Main Products
VCID: VC0077396
Molecular Formula: C48H50N4O8S2
Molecular Weight: 875.1 g/mol
| CAS No. | 14120-88-8 |
|---|---|
| Product Name | 6,6'-(p-Phenylenebis(carbonylimino))bis(1-butylquinolinium) ditosylate |
| Molecular Formula | C48H50N4O8S2 |
| Molecular Weight | 875.1 g/mol |
| IUPAC Name | 1-N,4-N-bis(1-butylquinolin-1-ium-6-yl)benzene-1,4-dicarboxamide;4-methylbenzenesulfonate |
| Standard InChI | InChI=1S/C34H34N4O2.2C7H8O3S/c1-3-5-19-37-21-7-9-27-23-29(15-17-31(27)37)35-33(39)25-11-13-26(14-12-25)34(40)36-30-16-18-32-28(24-30)10-8-22-38(32)20-6-4-2;2*1-6-2-4-7(5-3-6)11(8,9)10/h7-18,21-24H,3-6,19-20H2,1-2H3;2*2-5H,1H3,(H,8,9,10) |
| Standard InChIKey | OPYXKRYDFNCJTK-UHFFFAOYSA-N |
| SMILES | CCCC[N+]1=CC=CC2=C1C=CC(=C2)NC(=O)C3=CC=C(C=C3)C(=O)NC4=CC5=C(C=C4)[N+](=CC=C5)CCCC.CC1=CC=C(C=C1)S(=O)(=O)[O-].CC1=CC=C(C=C1)S(=O)(=O)[O-] |
| Canonical SMILES | CCCC[N+]1=CC=CC2=C1C=CC(=C2)NC(=O)C3=CC=C(C=C3)C(=O)NC4=CC5=C(C=C4)[N+](=CC=C5)CCCC.CC1=CC=C(C=C1)S(=O)(=O)[O-].CC1=CC=C(C=C1)S(=O)(=O)[O-] |
| Synonyms | is-(n-butyl)-N,N'-bis-(6-quinoyl)terephthalamide bis-(n-butyl)-QBQ |
| PubChem Compound | 159724 |
| Last Modified | Nov 11 2021 |
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